Cas no 1267013-52-4 (2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid)

• Product Name: 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid
• CAS No: 1267013-52-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5913308
• PubChem ID: 15063548
• Update Time: 2025-10-21

2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid
• EN300-1850409
• AKOS014633272
• 4-Mesityl-2,2-dimethylbutanoic acid
• CS-0343961
• 1267013-52-4
• Benzenebutanoic acid, α,α,2,4,6-pentamethyl-

• Inchi： 1S/C15H22O2/c1-10-8-11(2)13(12(3)9-10)6-7-15(4,5)14(16)17/h8-9H,6-7H2,1-5H3,(H,16,17)
• InChI Key： TVVQIJXYPVDGDD-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(C)=CC=1C)C)CC(C)(C)C(=O)O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 361.0±11.0 °C(Predicted)
• pka: 4.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid

Introduction to 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid (CAS No: 1267013-52-4)

2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid, identified by its CAS number 1267013-52-4, is a specialized organic compound with significant applications in the field of chemical biology and pharmaceutical research. This compound belongs to the class of substituted benzoic acids, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties. The molecular formula of this compound is C₁₄H₂₀O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms arranged in a specific configuration.

The structural framework of 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid consists of a central butanoic acid moiety substituted with two methyl groups at the second carbon position and an aromatic ring at the fourth position. This aromatic ring is further substituted with three methyl groups at the 2nd, 4th, and 6th positions, forming a highly branched and stable structure. Such a configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various biochemical interactions.

In recent years, the interest in 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid has surged due to its potential role in drug discovery and development. Researchers have been exploring its pharmacological properties to identify novel therapeutic agents. The compound's ability to interact with biological targets has made it a focus of attention in the design of molecules that can modulate physiological processes.

One of the most compelling aspects of 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid is its utility as an intermediate in the synthesis of more complex molecules. Its rigid aromatic core and versatile functional groups allow for further chemical modifications, enabling the creation of derivatives with tailored biological activities. This flexibility has been exploited in the development of new drugs targeting various diseases.

The compound's stability under different conditions makes it an attractive choice for industrial applications as well. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled efficiently without significant loss of potency. This characteristic is particularly important in pharmaceutical manufacturing, where consistency and reliability are paramount.

Recent studies have highlighted the potential of 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid in the field of immunomodulation. Researchers have observed that derivatives of this compound can influence immune responses by interacting with specific receptors and enzymes. These findings suggest that further investigation could lead to the development of new immunotherapeutic strategies for treating autoimmune diseases and infections.

The synthesis of 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The use of catalytic methods has reduced the environmental impact of production processes while maintaining high efficiency.

The analytical characterization of this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and confirm the identity of impurities or degradation products. Such rigorous analytical validation ensures that the compound meets stringent quality standards for research and industrial applications.

The pharmacokinetic properties of 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid are also subjects of ongoing research. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for optimizing dosages and minimizing potential side effects in future therapeutic applications.

In conclusion, 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid (CAS No: 1267013-52-4) represents a promising area of research with significant implications for chemical biology and pharmaceutical science. Its unique structural features and functional properties make it a versatile tool for drug discovery and synthesis. As research continues to uncover new applications for this compound，its importance in advancing medical science is likely to grow.